molecular formula C4H6INO2 B6203322 5-(iodomethyl)-1,3-oxazolidin-2-one CAS No. 107175-73-5

5-(iodomethyl)-1,3-oxazolidin-2-one

Cat. No. B6203322
CAS RN: 107175-73-5
M. Wt: 227
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Iodomethyl)-1,3-oxazolidin-2-one, or 5-IMO, is an organic compound belonging to the class of oxazolidinones. It has a wide range of applications in both medicinal chemistry and organic synthesis. Its unique structure makes it a valuable tool for various research and industrial purposes. In medicinal chemistry, 5-IMO is used as a starting material for the synthesis of various drugs, such as anticoagulants, anti-inflammatory agents, and anticonvulsants. In organic synthesis, 5-IMO is used as a reagent for the synthesis of heterocyclic compounds and as a catalyst for the formation of carbon-carbon and carbon-nitrogen bonds.

Mechanism of Action

The mechanism of action of 5-IMO is not well understood. It is believed to act as a nucleophile in the formation of carbon-carbon and carbon-nitrogen bonds. The reaction of 5-IMO with an alkyl halide proceeds through an SN2 mechanism, in which the 5-IMO acts as a nucleophile and displaces the alkyl halide from the carbon atom.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-IMO are not well understood. However, it is known that 5-IMO is not toxic and is not known to have any adverse effects on humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of 5-IMO for laboratory experiments include its low cost and ease of synthesis. 5-IMO is also a relatively stable compound, making it easy to store and handle. The main limitation of 5-IMO is its low solubility in water, which limits its use in aqueous solutions.

Future Directions

For research on 5-IMO include further exploration of its mechanism of action, its application in the synthesis of various heterocyclic compounds, and its potential use as a catalyst for the formation of carbon-carbon and carbon-nitrogen bonds. In addition, further research could be conducted to determine the biochemical and physiological effects of 5-IMO, as well as its potential toxicity. Finally, research could be conducted to investigate the solubility of 5-IMO in various solvents, which could improve its use in laboratory experiments.

Synthesis Methods

5-IMO can be synthesized by the reaction of 5-iodomethyl-2-methyloxazolidine with an alkyl halide in the presence of a base. The reaction proceeds through an SN2 mechanism and is typically carried out in aqueous solution. The reaction yields a mixture of the desired product and byproducts, which can be separated by column chromatography. The reaction is typically carried out at room temperature, and the reaction time is usually less than one hour.

Scientific Research Applications

5-IMO has been widely used in scientific research for the synthesis of various heterocyclic compounds. It has been used as a reagent for the synthesis of a variety of compounds, including the synthesis of 2,3-dihydro-1H-inden-1-ones, 1,3-oxazolidine-2-thiones, and 1,3-oxazolidin-2-ones. In addition, 5-IMO has been used as a catalyst for the formation of carbon-carbon and carbon-nitrogen bonds.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-(iodomethyl)-1,3-oxazolidin-2-one can be achieved through a three-step process involving the protection of a primary amine, the formation of an oxazolidinone ring, and the introduction of an iodomethyl group.", "Starting Materials": [ "4-aminobutyric acid", "2-bromoacetic acid", "sodium hydroxide", "diethyl ether", "acetic anhydride", "triethylamine", "iodomethane", "thionyl chloride", "potassium carbonate", "acetone" ], "Reaction": [ "Step 1: Protection of the primary amine", "4-aminobutyric acid is reacted with acetic anhydride and triethylamine in diethyl ether to form the corresponding N-acetyl derivative.", "Step 2: Formation of the oxazolidinone ring", "The N-acetyl derivative is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with potassium carbonate and acetone to form the oxazolidinone ring.", "Step 3: Introduction of the iodomethyl group", "The oxazolidinone ring is then reacted with iodomethane in the presence of sodium hydroxide to introduce the iodomethyl group and form the final product, 5-(iodomethyl)-1,3-oxazolidin-2-one." ] }

CAS RN

107175-73-5

Product Name

5-(iodomethyl)-1,3-oxazolidin-2-one

Molecular Formula

C4H6INO2

Molecular Weight

227

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.